Cas no 2104615-84-9 (methyl 4-amino-3-(3-fluoro-4-hydroxyphenyl)butanoate)

• Product Name: methyl 4-amino-3-(3-fluoro-4-hydroxyphenyl)butanoate
• CAS No: 2104615-84-9
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 6409212
• PubChem ID: 165648184
• Update Time: 2025-10-29

methyl 4-amino-3-(3-fluoro-4-hydroxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(3-fluoro-4-hydroxyphenyl)butanoate
• EN300-1792697
• 2104615-84-9

• Inchi： 1S/C11H14FNO3/c1-16-11(15)5-8(6-13)7-2-3-10(14)9(12)4-7/h2-4,8,14H,5-6,13H2,1H3
• InChI Key： AXANKXNZEPFEBS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CN)CC(=O)OC)O

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 4-amino-3-(3-fluoro-4-hydroxyphenyl)butanoate

Methyl 4-Amino-3-(3-Fluoro-4-Hydroxyphenyl)Butanoate: A Comprehensive Overview

Methyl 4-amino-3-(3-fluoro-4-hydroxyphenyl)butanoate, also known by its CAS number 2104615-84-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group, an amino functionality, and a fluorinated aromatic ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The synthesis of methyl 4-amino-3-(3-fluoro-4-hydroxyphenyl)butanoate involves a series of well-established organic reactions. The starting material typically includes a substituted phenol derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the amino and ester groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

One of the most promising areas of research involving this compound is its potential as a building block in medicinal chemistry. The amino group can serve as a site for further functionalization, allowing chemists to explore various bioisosteres and prodrugs. For instance, studies have shown that derivatives of this compound exhibit modulatory effects on key enzymes involved in metabolic pathways, suggesting its utility in the treatment of metabolic disorders.

In addition to its pharmacological applications, methyl 4-amino-3-(3-fluoro-4-hydroxyphenyl)butanoate has been investigated for its role in materials science. The fluorinated aromatic ring imparts unique electronic properties to the molecule, making it a candidate for use in advanced materials such as organic semiconductors and sensors. Recent research has focused on optimizing the molecule's electronic characteristics through subtle structural modifications, with encouraging results reported in high-impact journals.

From an environmental standpoint, the biodegradability and eco-friendly synthesis of this compound are critical considerations. Researchers have developed green chemistry approaches to synthesize methyl 4-amino-3-(3-fluoro-4-hydroxyphenyl)butanoate, utilizing renewable feedstocks and catalytic systems that minimize waste generation. These efforts align with global sustainability goals and highlight the compound's potential for large-scale industrial applications.

Furthermore, computational studies have provided valuable insights into the molecular interactions of this compound with biological targets. Using advanced molecular modeling techniques, scientists have identified key residues on target proteins that are critical for binding affinity. These findings have guided medicinal chemists in designing more potent and selective analogs, enhancing the therapeutic potential of this compound.

In conclusion, methyl 4-amino-3-(3-fluoro-4-hydroxyphenyl)butanoate (CAS No: 2104615-84-9) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation.